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Compound of Interest

Compound Name: Cinnamic Acid

CAS No.: 18819-63-1

Cat. No.: B10753923

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling cinnamic acid, including detailed personal protective equipment

(PPE) requirements, step-by-step operational protocols, and proper disposal plans.

Personal Protective Equipment (PPE) for Cinnamic Acid
When handling cinnamic acid, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be appropriate in

some workplaces.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1][2][3]

Skin

Protective gloves (e.g., nitrile

rubber, polychloroprene, butyl

rubber, fluorocaoutchouc,

polyvinyl chloride).[4] Lab coat

or overalls and, if necessary, a

P.V.C. apron.[4]

Gloves must be inspected prior

to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374. Protective clothing

should be impervious.

Respiratory

A dust respirator is

recommended. For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator should be used. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

Respirators and their

components must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to prevent accidents and

maintain the integrity of the chemical.

Engineering Controls:

Work in a well-ventilated area. Use local exhaust ventilation or process enclosures to keep

airborne levels below recommended exposure limits.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Precautions for Safe Handling:
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Avoid all personal contact, including inhalation of dust.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Minimize dust generation and accumulation.

Conditions for Safe Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is necessary.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician.
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Accidental Release Measures: For minor spills, sweep up the solid material, avoiding dust

formation, and place it in a suitable, closed container for disposal. For larger spills, evacuate

personnel to a safe area and ensure adequate ventilation.

Disposal Plan
Proper disposal of cinnamic acid and its containers is essential to prevent environmental

contamination.

Product Disposal: Dispose of contents and container to an approved waste disposal plant.

This may involve dissolving or mixing the material with a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber. Always observe all

federal, state, and local environmental regulations.

Contaminated Packaging: Dispose of as unused product. Empty containers may contain

residual dust and should be handled with care.

Experimental Workflow for Handling Cinnamic Acid
To provide a clear, step-by-step guide for laboratory professionals, the following workflow

outlines the safe handling of cinnamic acid from preparation to disposal.
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Caption: Workflow for the safe handling of cinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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